Cas no 1379378-31-0 (2-amino-3-(2-fluoro-5-methylphenyl)propan-1-ol)

• Product Name: 2-amino-3-(2-fluoro-5-methylphenyl)propan-1-ol
• CAS No: 1379378-31-0
• MF: C₁₀H₁₄FNO
• MW: 183.22266626358
• CID: 6460742
• PubChem ID: 83808569
• Update Time: 2025-05-25

2-amino-3-(2-fluoro-5-methylphenyl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-amino-3-(2-fluoro-5-methylphenyl)propan-1-ol
• EN300-1768637
• 1379378-31-0

• Inchi： 1S/C10H14FNO/c1-7-2-3-10(11)8(4-7)5-9(12)6-13/h2-4,9,13H,5-6,12H2,1H3
• InChI Key： AXGAZRTVVKFARU-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C)C=C1CC(CO)N

Computed Properties

• Exact Mass: 183.105942232g/mol
• Monoisotopic Mass: 183.105942232g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 46.2Ų

Additional information on 2-amino-3-(2-fluoro-5-methylphenyl)propan-1-ol

Introduction to 2-amino-3-(2-fluoro-5-methylphenyl)propan-1-ol (CAS No. 1379378-31-0)

2-amino-3-(2-fluoro-5-methylphenyl)propan-1-ol, identified by the chemical abstracts service number 1379378-31-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, featuring a bifunctional structure with both an amino group and a hydroxyl group attached to a propyl chain, further modified by a fluoro-substituted aromatic ring, presents a unique molecular scaffold with potential therapeutic applications.

The molecular framework of 2-amino-3-(2-fluoro-5-methylphenyl)propan-1-ol consists of a propyl backbone substituted at the third carbon with a phenyl ring bearing both a fluoro atom at the 2-position and a methyl group at the 5-position. The presence of these substituents enhances the compound's lipophilicity and metabolic stability, making it an attractive candidate for drug design. The amino group at the first carbon provides a site for further derivatization, allowing for the creation of more complex pharmacophores.

In recent years, there has been growing interest in fluorinated aromatic compounds due to their ability to modulate enzyme activity and improve drug bioavailability. The fluoro substituent in 2-amino-3-(2-fluoro-5-methylphenyl)propan-1-ol is particularly noteworthy, as it has been shown to enhance binding affinity and selectivity in various biological targets. This property makes the compound a valuable intermediate in the synthesis of novel therapeutic agents targeting neurological disorders, infectious diseases, and cancer.

One of the most compelling aspects of 2-amino-3-(2-fluoro-5-methylphenyl)propan-1-ol is its potential application in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and dysregulation of these pathways is often associated with various diseases, including cancer. The aromatic ring in this compound can interact with the ATP-binding pocket of kinases, while the fluoro and methyl groups provide additional steric and electronic modulation to enhance inhibitory activity. Preliminary studies have suggested that derivatives of this compound exhibit potent inhibitory effects against several kinases, making them promising candidates for further development.

Another area where 2-amino-3-(2-fluoro-5-methylphenyl)propan-1-ol shows promise is in the treatment of infectious diseases. The structural features of this compound allow it to interact with bacterial enzymes and inhibit their growth. Specifically, the hydroxyl and amino groups can engage in hydrogen bonding with key residues in bacterial enzymes, disrupting their function and leading to cell death. This mechanism of action makes 2-amino-3-(2-fluoro-5-methylphenyl)propan-1-ol a potential candidate for developing new antibiotics or antiviral agents.

The synthesis of 2-amino-3-(2-fluoro-5-methylphenyl)propan-1-ol involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The introduction of fluorine into the aromatic ring is particularly challenging due to its high reactivity and tendency to undergo side reactions. However, advances in synthetic methodologies have made it possible to introduce fluorine selectively and efficiently. These methodologies include transition-metal-catalyzed cross-coupling reactions, which allow for the precise functionalization of aromatic rings without affecting other parts of the molecule.

In conclusion, 2-amino-3-(2-fluoro-5-methylphenyl)propan-1-ol (CAS No. 1379378-31) is a versatile organic compound with significant potential in pharmaceutical research and drug development. Its unique molecular structure, featuring both an amino group and a hydroxyl group attached to a propyl chain modified by a fluoro-substituted aromatic ring, makes it an attractive candidate for designing novel therapeutic agents targeting various diseases. As research continues to uncover new applications for this compound, it is likely that its importance in medicinal chemistry will only grow.